Cas no 2228313-30-0 (2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine
• CAS No: 2228313-30-0
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 5875325
• PubChem ID: 165634306
• Update Time: 2025-11-07

2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine
• EN300-1972929
• 2,2-dimethyl-1-[5-(trifluoromethyl)thiophen-2-yl]cyclopropan-1-amine
• 2228313-30-0

• Inchi： 1S/C10H12F3NS/c1-8(2)5-9(8,14)6-3-4-7(15-6)10(11,12)13/h3-4H,5,14H2,1-2H3
• InChI Key： AVNULDGYPQMKJE-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 235.06425505g/mol
• Monoisotopic Mass: 235.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine (CAS No. 2228313-30-0)

The compound 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine (CAS No. 2228313-30-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive combination of a cyclopropane ring, trifluoromethyl group, and thiophene moiety makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug candidates. The presence of this functional group in CAS No. 2228313-30-0 positions it as a valuable building block for designing next-generation pharmaceuticals. Additionally, the thiophene ring contributes to π-stacking interactions, which are critical for binding to biological targets such as enzymes and receptors.

The cyclopropane ring in this compound is another key feature, as it introduces rigidity to the molecular structure. This rigidity can improve target selectivity, a highly sought-after property in the development of precision medicines. With the rise of personalized medicine and AI-driven drug design, compounds like 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine are increasingly relevant. Computational chemists often leverage such scaffolds to model interactions with protein targets, reducing the time and cost associated with traditional trial-and-error methods.

From a synthetic chemistry perspective, the compound’s stability under various reaction conditions makes it a reliable intermediate for multi-step syntheses. This is particularly important in the context of green chemistry, where minimizing waste and improving atom economy are priorities. Laboratories focused on sustainable practices may find this compound advantageous due to its potential for catalytic transformations and compatibility with flow chemistry systems.

Beyond pharmaceuticals, CAS No. 2228313-30-0 has potential applications in material science. The trifluoromethyl-thiophene hybrid structure could contribute to the development of organic electronic materials, such as semiconductors or light-emitting diodes (LEDs). This aligns with the global push for renewable energy technologies and smart materials, which are frequently searched topics in scientific and industrial communities.

In summary, 2,2-dimethyl-1-5-(trifluoromethyl)thiophen-2-ylcyclopropan-1-amine represents a multifaceted compound with broad applicability. Its structural features cater to the evolving needs of drug discovery, agrochemical innovation, and advanced materials. As research continues to explore its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.